Cas no 1427170-38-4 (4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol)

• Product Name: 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol
• CAS No: 1427170-38-4
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5763340
• PubChem ID: 92178679
• Update Time: 2025-10-30

4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• (r)-4-(1-Hydroxyethyl)-2,6-dimethoxyphenol
• EN300-1842647
• CS-0353775
• 4-[(1R)-1-hydroxyethyl]-2,6-dimethoxyphenol
• 1427170-38-4
• Benzenemethanol, 4-hydroxy-3,5-dimethoxy-α-methyl-, (αR)-
• 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol

• Inchi： 1S/C10H14O4/c1-6(11)7-4-8(13-2)10(12)9(5-7)14-3/h4-6,11-12H,1-3H3/t6-/m1/s1
• InChI Key： DDDDTTULEBRRJZ-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±42.0 °C(Predicted)
• pka: 10.08±0.36(Predicted)

Additional information on 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol

Introduction to 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol (CAS No. 1427170-38-4)

4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1427170-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and its role in various biochemical pathways. The presence of both hydroxyl and methoxy functional groups, along with the specific stereochemistry at the chiral center (indicated by the (1R) configuration), makes this compound a subject of extensive research and development.

The structural motif of 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol consists of a phenolic core with substituents that enhance its reactivity and biological activity. The 1-hydroxyethyl side chain introduces a hydrophilic character, facilitating interactions with biological targets, while the 2,6-dimethoxy groups provide electronic and steric effects that modulate the compound's binding affinity and metabolic stability. Such structural features are often exploited in the design of bioactive molecules aimed at modulating enzymatic activity or receptor binding.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols, particularly those with multiple substituents, have been shown to exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The compound 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol is no exception and has been investigated for its potential pharmacological effects. Studies have suggested that this molecule may interfere with key metabolic pathways involved in disease progression, making it a promising candidate for further exploration.

One of the most compelling aspects of 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol is its stereochemical specificity. The (1R) configuration at the chiral center is critical for its biological activity, as enantiomers often exhibit markedly different pharmacological profiles. This stereochemical control is a cornerstone of modern drug design, where the three-dimensional shape of a molecule dictates its interaction with biological targets. The precise stereochemistry of this compound ensures that it can effectively engage with its intended biological receptors or enzymes.

The methoxy groups in 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol contribute to its lipophilicity and solubility profile, which are essential factors for drug formulation and delivery. These groups also enhance the compound's stability against oxidative degradation, a common challenge in pharmaceutical development. The hydroxyl group on the ethyl side chain further increases the compound's reactivity, allowing for conjugation with other molecules or modifications that could enhance its therapeutic efficacy.

Recent research has highlighted the potential of 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol in addressing inflammatory diseases. In vitro studies have demonstrated that this compound can inhibit key inflammatory enzymes such as lipoxygenase and cyclooxygenase (COX), which are involved in the production of pro-inflammatory mediators. By modulating these pathways, 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol may offer a novel therapeutic approach for conditions characterized by excessive inflammation.

Moreover, the compound has shown promise in preclinical models as an antioxidant agent. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The phenolic structure of 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol allows it to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This antioxidant activity could be particularly beneficial in mitigating tissue damage associated with chronic inflammation or aging.

The synthesis of 4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to produce this compound with high yields and minimal racemization. These advancements not only facilitate research but also pave the way for large-scale production if future clinical applications are realized.

In conclusion,4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol (CAS No. 1427170-38-4) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it an attractive candidate for further investigation into various therapeutic applications. As our understanding of biochemical pathways continues to evolve,4-(1R)-1-hydroxyethyl-2,6-dimethoxyphenol may emerge as a key player in addressing some of today's most pressing medical challenges.